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Compound of Interest

Compound Name: Bnn-20

Cat. No.: B13403025

For Researchers, Scientists, and Drug Development Professionals

Introduction

BNN-20 is a synthetic, blood-brain barrier-permeable microneurotrophin that acts as a mimetic
of Brain-Derived Neurotrophic Factor (BDNF). It is an agonist for the Tropomyosin receptor
kinase A (TrkA), Tropomyosin receptor kinase B (TrkB), and the p75 neurotrophin receptor
(p75NTR). BNN-20 has demonstrated significant neuroprotective, anti-inflammatory,
antioxidant, and pro-neurogenic properties in various in vitro and in vivo models. These
characteristics make it a promising candidate for the development of therapeutics for
neurodegenerative diseases such as Parkinson's disease.

This document provides detailed application notes and experimental protocols for in vitro
studies involving BNN-20, focusing on its effects on neuronal differentiation, microglial
inflammation, and the activation of its primary signaling pathway.

Mechanism of Action: The TrkB Signaling Pathway

BNN-20 exerts its biological effects primarily through the activation of the TrkB receptor, which
subsequently initiates the Phosphoinositide 3-kinase (P13K)/Akt signaling cascade, leading to
the activation of the transcription factor Nuclear Factor-kappa B (NF-kB).[1][2] This pathway is
crucial for promoting cell survival, differentiation, and plasticity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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